2-{[3-(4-chlorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(2-ethyl-6-methylphenyl)acetamide

• IUPAC Name: 2-[3-(4-chlorophenyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanyl-N-(2-ethyl-6-methylphenyl)acetamide
• InChI: InChI=1S/C23H20ClN3O2S2/c1-3-15-6-4-5-14(2)20(15)26-19(28)13-31-23-25-18-11-12-30-21(18)22(29)27(23)17-9-7-16(24)8-10-17/h4-12H,3,13H2,1-2H3,(H,26,28)
• InChI Key: YJYYJNDZTCXVIS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC(=C1NC(=O)CSC2=NC3=C(C(=O)N2C4=CC=C(C=C4)Cl)SC=C3)C
• Molecular Formula: C23H20ClN3O2S2
• Molecular Weight: 470.0 g/mol
• CAS No.: 1260942-62-8

Description

The compound “2-{[3-(4-chlorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(2-ethyl-6-methylphenyl)acetamide” is a chemical compound with the linear formula C26H24ClN3O2S2. It is part of a collection of rare and unique chemicals provided by Sigma-Aldrich.

Molecular Structure Analysis

The molecular structure of this compound is defined by its linear formula C26H24ClN3O2S2. This indicates that it contains 26 carbon atoms, 24 hydrogen atoms, 1 chlorine atom, 3 nitrogen atoms, 2 oxygen atoms, and 2 sulfur atoms.

Scientific Research Applications

Synthesis and Antitumor Activity

A study by Hafez and El-Gazzar (2017) delved into the synthesis of novel thieno[3,2-d]pyrimidine derivatives, including those structurally related to 2-{[3-(4-chlorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(2-ethyl-6-methylphenyl)acetamide. These compounds demonstrated potent anticancer activity against various human cancer cell lines, such as MCF-7, HeLa, and HCT-116, showing promise as potential anticancer agents (Hafez & El-Gazzar, 2017).

Dual Enzyme Inhibition

Gangjee et al. (2008) reported on the synthesis of classical and nonclassical 2-amino-4-oxo-5-arylthio-substituted-6-methylthieno[2,3-d]pyrimidine antifolates, targeting both thymidylate synthase (TS) and dihydrofolate reductase (DHFR) enzymes. These compounds, including those structurally similar to the queried chemical, were identified as potent dual inhibitors, offering a foundation for the development of new anticancer agents (Gangjee et al., 2008).

Crystal Structure Analysis

Studies by Subasri et al. (2016, 2017) provided crystal structure analyses of compounds closely related to this compound. These analyses contribute to the understanding of the molecular conformation and potential intermolecular interactions critical for the biological activity of such compounds (Subasri et al., 2016); (Subasri et al., 2017).

Vibrational Spectroscopic Signatures

Research by Jenepha Mary et al. (2022) focused on the vibrational spectroscopic characterization of a similar molecule, providing insights into the molecular vibrations that can be related to the functional groups present in the compound. This study aids in understanding the molecular structure through spectroscopic means (Jenepha Mary et al., 2022).

Mechanism of Action

Target of Action

The primary targets of the compound are currently unknown. The compound is part of a collection of rare and unique chemicals provided to early discovery researchers

Mode of Action

It is known that the compound’s degree of lipophilicity allows it to diffuse easily into cells . This suggests that it may interact with intracellular targets.

Biochemical Pathways

It is known that similar compounds with an indole nucleus have shown a broad spectrum of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . This suggests that the compound may affect multiple biochemical pathways.

Pharmacokinetics

Its lipophilicity suggests that it may have good absorption and distribution characteristics

Result of Action

Similar compounds have shown a broad spectrum of biological activities . This suggests that the compound may have multiple effects at the molecular and cellular levels.

Action Environment

It is known that the compound’s degree of lipophilicity allows it to diffuse easily into cells , suggesting that it may be influenced by the lipid environment of cells

Safety and Hazards

Sigma-Aldrich provides this product to early discovery researchers as part of a collection of rare and unique chemicals. They do not collect analytical data for this product, and the buyer assumes responsibility to confirm product identity and/or purity.